1-[(3-methyl-1-benzofuran-2-yl)carbonyl]-4-(2-methylphenyl)piperazine

• IUPAC Name: (3-methyl-1-benzofuran-2-yl)-[4-(2-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H22N2O2/c1-15-7-3-5-9-18(15)22-11-13-23(14-12-22)21(24)20-16(2)17-8-4-6-10-19(17)25-20/h3-10H,11-14H2,1-2H3
• InChI Key: RMBIJYVPULFERT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)C3=C(C4=CC=CC=C4O3)C
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

1-[(3-methyl-1-benzofuran-2-yl)carbonyl]-4-(2-methylphenyl)piperazine, commonly known as MBZP, is a psychoactive drug that belongs to the class of piperazine derivatives. MBZP is a synthetic compound that has been found to have stimulant effects and is often used recreationally.

Mechanism of Action

The exact mechanism of action of MBZP is not fully understood. However, it is believed to act as a serotonin and dopamine reuptake inhibitor, which leads to increased levels of these neurotransmitters in the brain. This may contribute to its stimulant effects.
Biochemical and Physiological Effects:
MBZP has been found to have both biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It has also been found to increase levels of cortisol, a stress hormone, in the body. In addition, MBZP has been shown to affect glucose metabolism and insulin secretion.

Advantages and Limitations for Lab Experiments

One advantage of using MBZP in lab experiments is that it is a synthetic compound, which allows for precise control over its purity and concentration. However, one limitation is that it is a psychoactive drug and may have effects on behavior and cognition, which may confound study results.

Future Directions

There are several future directions for research on MBZP. One area of interest is its potential as a treatment for depression and anxiety disorders. MBZP has been found to increase levels of serotonin and dopamine, which are neurotransmitters that are often targeted by antidepressant medications. Another area of interest is its potential as a cognitive enhancer. MBZP has been shown to improve memory and attention in animal studies, and further research is needed to determine its potential as a cognitive enhancer in humans.

Synthesis Methods

The synthesis of MBZP involves the reaction of 3-methyl-1-benzofuran-2-carbonyl chloride with 1-(2-methylphenyl)piperazine in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure MBZP.

Scientific Research Applications

MBZP has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant effects similar to other piperazine derivatives such as mCPP and TFMPP. MBZP has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its stimulant effects.